![molecular formula C9H6F3N3O2 B6157014 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid CAS No. 1516780-82-7](/img/no-structure.png)
3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
Imidazopyridine is an important fused bicyclic 5–6 heterocycle and it is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This moiety is also useful in material science because of its structural character .
Synthesis Analysis
The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry . Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold .Chemical Reactions Analysis
The synthesis of imidazopyridines involves various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .Mechanism of Action
While the specific mechanism of action for “3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid” is not directly mentioned in the search results, it is known that some imidazo[1,2-a]pyridine analogues exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) .
Safety and Hazards
Future Directions
Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry, and there is ongoing research into their potential uses, particularly in the treatment of tuberculosis . The World Health Organization has taken the initiative to develop new TB drugs, and imidazo[1,2-a]pyridine is being explored as a potential scaffold for these drugs .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid involves the reaction of 2-cyano-6-(trifluoromethyl)pyridine with ethyl chloroformate to form ethyl 2-cyano-6-(trifluoromethyl)pyridine-3-carboxylate. This intermediate is then reacted with hydrazine hydrate to form 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine. Finally, this compound is reacted with chloroacetic acid to form the target compound, 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid.", "Starting Materials": [ "2-cyano-6-(trifluoromethyl)pyridine", "ethyl chloroformate", "hydrazine hydrate", "chloroacetic acid" ], "Reaction": [ "2-cyano-6-(trifluoromethyl)pyridine is reacted with ethyl chloroformate in the presence of a base such as triethylamine to form ethyl 2-cyano-6-(trifluoromethyl)pyridine-3-carboxylate.", "Ethyl 2-cyano-6-(trifluoromethyl)pyridine-3-carboxylate is then reacted with hydrazine hydrate in the presence of a base such as sodium acetate to form 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine.", "Finally, 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine is reacted with chloroacetic acid in the presence of a base such as potassium carbonate to form the target compound, 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid." ] } | |
CAS RN |
1516780-82-7 |
Product Name |
3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid |
Molecular Formula |
C9H6F3N3O2 |
Molecular Weight |
245.2 |
Purity |
0 |
Origin of Product |
United States |
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